Cas no 7401-86-7 (2-Propenamide,2-cyano-3-[[(propylamino)carbonyl]amino]-)

• Product Name: 2-Propenamide,2-cyano-3-[[(propylamino)carbonyl]amino]-
• CAS No: 7401-86-7
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 575257
• PubChem ID: 6508083
• Update Time: 2025-04-19

2-Propenamide,2-cyano-3-[[(propylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-[[(propylamino)carbonyl]amino]-
• 2-cyano-3-(propylcarbamoylamino)prop-2-enamide
• 3-Methylphenylamino-2-cyan-acrylsaeure-aethylester
• 7401-86-7
• NSC24195
• NSC-24195

• Inchi： 1S/C8H12N4O2/c1-2-3-11-8(14)12-5-6(4-9)7(10)13/h5H,2-3H2,1H3,(H2,10,13)(H2,11,12,14)/b6-5+
• InChI Key： GMJUIWYJWYWYEO-AATRIKPKSA-N
• SMILES： O=C(N/C=C(\C#N)/C(N)=O)NCCC

Computed Properties

• Exact Mass: 196.09600
• Monoisotopic Mass: 196.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.204
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.522
• PSA: 108.01000
• LogP: 1.07048